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Compound of Interest

Compound Name: 2-Amino-5-acetylpyridine

Cat. No.: B012908

Introduction: The Imperative for Rigorous
Characterization

2-Amino-5-acetylpyridine is a pivotal heterocyclic building block in modern organic synthesis,
particularly valued as a key intermediate in the development of active pharmaceutical
ingredients (APIs).[1] Its molecular architecture, featuring a pyridine ring substituted with both
an amino and an acetyl group, imparts unique chemical reactivity and potential biological
activity. For researchers, scientists, and drug development professionals, the unambiguous
confirmation of its identity, purity, and stability is not merely a procedural step but a foundational
requirement for ensuring the quality, safety, and efficacy of the final drug product.

This guide provides a multi-faceted analytical strategy, moving beyond simple protocols to
explain the causal-driven choices behind method selection. We will explore a suite of
orthogonal techniques—chromatographic for separation and quantification, and spectroscopic
for structural elucidation—that together form a self-validating system for the comprehensive
characterization of 2-Amino-5-acetylpyridine.

Foundational Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is the starting
point for all analytical method development. These properties dictate choices in solvents,
column chemistry, and instrumental parameters.
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Property Value Source(s)
Chemical Formula C7HsN20 [1]
Molecular Weight 136.15 g/mol [2]

White to light yellow crystalline
Appearance ) [11[3]
solid/powder

Melting Point 97-101°C [1]

Boiling Point ~332.4 °C at 760 mmHg [2][3]1[4]

Slightly soluble in water;
Solubility Soluble in organic solvents like  [1]

ethanol and chloroform.

1-(6-aminopyridin-3-
IUPAC Name [31[4]
yl)ethanone

A Unified Analytical Workflow

A robust characterization strategy relies on the integration of multiple analytical techniques,
where each method provides a unique and complementary piece of information. The overall
workflow ensures that both the identity and purity of the material are confirmed with a high
degree of confidence.
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Sample: 2-Amino-5-acetylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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